Cas no 1806805-45-7 (3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806805-45-7
• MF: C₇H₂ClF₄NO
• MW: 227.543494701385
• CID: 4850846
• Update Time: 2025-05-18

3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF4NO/c8-6(14)5-4(10)2(7(11)12)1-3(9)13-5/h1,7H
• InChI Key： VNRGFSWYLPATGC-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(F)F)C=C(N=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride

Professional Introduction to 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806805-45-7)

3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806805-45-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by its unique structural features that include fluoro and difluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride consists of a pyridine ring substituted at the 3rd and 6th positions with fluorine atoms, and at the 4th position with a difluoromethyl group. The presence of the carbonyl chloride (Cl-CO) group at the 2nd position enhances its reactivity, particularly in nucleophilic substitution reactions. This reactivity is exploited in synthetic chemistry to introduce the acyl group into other molecules, facilitating the construction of more complex structures.

In recent years, 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride has been explored in several cutting-edge research areas. One notable application is in the development of novel pharmaceutical agents. The fluoro and difluoromethyl groups are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. For instance, studies have demonstrated that incorporation of these groups can improve the pharmacokinetic properties of small-molecule drugs, leading to enhanced efficacy and reduced side effects.

Recent advancements in medicinal chemistry have highlighted the utility of 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often targeted in therapeutic interventions for cancers and inflammatory diseases. The acylating capability of this compound allows for the efficient preparation of kinase inhibitors with improved selectivity and potency. Several research groups have reported promising results using this intermediate to develop lead compounds that show significant activity against target kinases.

Another area where 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride has found application is in agrochemical research. The structural features of this compound contribute to its potential as a precursor for crop protection agents. Fluorinated pyridines are known to exhibit herbicidal and pesticidal properties, making them valuable in developing next-generation agrochemicals that offer higher efficacy and environmental safety.

The synthesis of 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis starts from commercially available pyridine derivatives followed by selective fluorination and functionalization steps. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve high yields and purity. The challenge lies in maintaining regioselectivity during fluorination to ensure the correct substitution pattern on the pyridine ring.

In conclusion, 3,6-Difluoro-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806805-45-7) is a versatile intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on developing novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, the demand for high-quality intermediates like this compound is expected to grow.